Cas no 57543-67-6 (6-Chloro-2H-chromene-3-carbonitrile)

6-Chloro-2H-chromene-3-carbonitrile is a heterocyclic organic compound featuring a chromene core substituted with a chloro group at the 6-position and a cyano group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The chloro and cyano substituents enhance its utility in nucleophilic substitution and cyclization reactions. Its well-defined molecular framework ensures consistent performance in multi-step syntheses. The compound is typically characterized by high purity and stability, facilitating its use in precision applications.
6-Chloro-2H-chromene-3-carbonitrile structure
57543-67-6 structure
Product Name:6-Chloro-2H-chromene-3-carbonitrile
CAS No:57543-67-6
MF:C10H6ClNO
MW:191.613741397858
MDL:MFCD00052359
CID:366891
PubChem ID:1475920
Update Time:2025-06-08

6-Chloro-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2H-chromene-3-carbonitrile
    • 2H-1-Benzopyran-3-carbonitrile,6-chloro-
    • 6-chloro-3-cyano-2H-chromene
    • chlorochromenecarbonitrile
    • J-518518
    • CS-0157649
    • MFCD00052359
    • AB02186
    • A831493
    • KHQQZPGTELLAOG-UHFFFAOYSA-N
    • SCHEMBL1284500
    • 4G-375S
    • FT-0680355
    • DTXSID90363090
    • AKOS002679620
    • C16011
    • 57543-67-6
    • DB-359383
    • MDL: MFCD00052359
    • Inchi: 1S/C10H6ClNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4H,6H2
    • InChI Key: KHQQZPGTELLAOG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(C#N)CO2

Computed Properties

  • Exact Mass: 191.01400
  • Monoisotopic Mass: 191.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33A^2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: NA
  • Density: 1.35
  • Melting Point: 135-137°
  • Boiling Point: 346.7 °C at 760 mmHg
  • Flash Point: 163.5 °C
  • PSA: 33.02000
  • LogP: 2.63938

6-Chloro-2H-chromene-3-carbonitrile Security Information

6-Chloro-2H-chromene-3-carbonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

6-Chloro-2H-chromene-3-carbonitrile Pricemore >>

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Additional information on 6-Chloro-2H-chromene-3-carbonitrile

Comprehensive Overview of 6-Chloro-2H-chromene-3-carbonitrile (CAS No. 57543-67-6): Properties, Applications, and Industry Insights

6-Chloro-2H-chromene-3-carbonitrile (CAS 57543-67-6) is a specialized organic compound belonging to the chromene family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C10H6ClNO, combines a chloro-substituted chromene core with a cyano functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "6-Chloro-2H-chromene-3-carbonitrile uses" or "CAS 57543-67-6 synthesis," reflecting its growing relevance in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 6-Chloro-2H-chromene-3-carbonitrile has surged, driven by their applications in developing antimicrobial agents and anticancer scaffolds. Studies highlight its role as a precursor for kinase inhibitors, a hot topic in oncology research. The compound's nitrile group offers reactivity for further derivatization, aligning with trends in "fragment-based drug design"—a frequently searched term in AI-driven chemistry platforms. Its chromene backbone also contributes to fluorescence properties, sparking interest in "organic LED materials" applications.

From a synthetic chemistry perspective, CAS 57543-67-6 is typically prepared via cyclocondensation reactions involving 2-chlorobenzaldehydes and malononitrile derivatives. Optimization of "green synthesis methods" for this compound remains a trending search query, reflecting the industry's shift toward sustainable practices. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a critical parameter for pharmaceutical-grade intermediates.

The compound's stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) make it practical for industrial-scale applications. Notably, patent databases reveal its incorporation in "crop protection formulations," addressing the rising global demand for eco-friendly pesticides. This aligns with Google Trends data showing increased searches for "agrochemical intermediates 2024."

Regulatory compliance is another key focus area. While 6-Chloro-2H-chromene-3-carbonitrile itself isn't classified as hazardous under major chemical inventories, proper handling guidelines—often searched as "CAS 57543-67-6 safety data"—recommend standard laboratory precautions. The compound's low ecotoxicity profile positions it favorably compared to traditional halogenated aromatics, a significant advantage in ESG-conscious markets.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage—a trending topic in materials science forums. Researchers also explore its potential in photoredox catalysis, capitalizing on the chromene ring's electron-transfer capabilities. These innovations respond to frequent queries like "advanced organic synthesis techniques" and "MOF building blocks" across academic search engines.

In conclusion, 6-Chloro-2H-chromene-3-carbonitrile (CAS 57543-67-6) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted utility—from drug discovery to sustainable agriculture—ensures continued relevance in peer-reviewed literature and industrial R&D, making it a compound worthy of in-depth study for professionals across chemical disciplines.

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